Cynanchum otophyllum (Qingyangshen)

Cynanchum otophyllum (Qingyangshen)
Changium smyrnioides
Qingyang ginseng
ApocynaceaeCynanchumCynanchum otophyllum

Plant Description

Cynanchum otophyllum, known as Qingyangshen, is a perennial herb valued in traditional medicine. Its roots are primarily used for their purported anti-inflammatory, analgesic, and antitussive properties. Pharmacological studies suggest the presence of various bioactive compounds, including c-21 steroidal glycosides and triterpenoids, which contribute to its therapeutic effects. It is often employed for conditions such as chronic bronchitis, pain, and swelling, reflecting its broad medicinal application.

Geographic Distribution

Mainly distributed in Chinese provinces such as Hubei, Hunan, Sichuan, Guizhou, Yunnan, and Guangxi.

Statistics
Compound Count10
Taxonomy
FamilyApocynaceae
GenusCynanchum
SpeciesCynanchum otophyllum
Metadata
Created At2/2/2026
Updated At2/12/2026